Cas no 73483-88-2 ((4S,4aR,11aS)-4,11a-dimethyl-8-methylidenedodecahydro-1H-11b,4-(epoxymethano)-6a,9-methanocyclohepta[a]naphthalen-13-one)

• Product Name: (4S,4aR,11aS)-4,11a-dimethyl-8-methylidenedodecahydro-1H-11b,4-(epoxymethano)-6a,9-methanocyclohepta[a]naphthalen-13-one
• CAS No: 73483-88-2
• MF: C₂₀H₂₈O₂
• MW: 300.435126304626
• CID: 1765523
• PubChem ID: 121596713
• Update Time: 2025-04-21

(4S,4aR,11aS)-4,11a-dimethyl-8-methylidenedodecahydro-1H-11b,4-(epoxymethano)-6a,9-methanocyclohepta[a]naphthalen-13-one Chemical and Physical Properties

Names and Identifiers

• (4S,4aR,11aS)-4,11a-dimethyl-8-methylidenedodecahydro-1H-11b,4-(epoxymethano)-6a,9-methanocyclohepta[a]naphthalen-13-one
• Tetrachyrin
• (-)-Tetrachyrin
• Zoapatlin
• 73483-88-2
• (1S,2S,5R,8S,11R,12R)-2,12-dimethyl-6-methylidene-16-oxapentacyclo[10.3.2.15,8.01,11.02,8]octadecan-17-one
• FS-9435
• AKOS040762418

• Inchi： 1S/C20H28O2/c1-13-11-19-10-6-15-17(2)7-4-8-20(15,22-16(17)21)18(19,3)9-5-14(13)12-19/h14-15H,1,4-12H2,2-3H3/t14-,15+,17+,18-,19+,20-/m0/s1
• InChI Key： ZPJLCCRNYWMMRT-SYXFZUODSA-N
• SMILES： O1C([C@]2(C)CCC[C@]31[C@@H]2CC[C@]12CC(=C)[C@@H](CC[C@@]13C)C2)=O

Computed Properties

• Exact Mass: 300.20900
• Monoisotopic Mass: 300.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 165-168 ºC
• Boiling Point: 436.6±24.0 °C at 760 mmHg
• Flash Point: 184.7±20.3 °C
• Solubility: Almost insoluble (0.02 g/l) (25 º C),
• PSA: 26.30000
• LogP: 4.63490
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

(4S,4aR,11aS)-4,11a-dimethyl-8-methylidenedodecahydro-1H-11b,4-(epoxymethano)-6a,9-methanocyclohepta[a]naphthalen-13-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans Naphthofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans